1-(Difluoromethoxy)-4-isocyanato-2-methoxybenzene
Overview
Description
The compound “1-(Difluoromethoxy)-4-isocyanato-2-methoxybenzene” is an organic compound based on its structure. It contains functional groups such as isocyanate (-N=C=O), methoxy (-OCH3), and difluoromethoxy (-OCHF2). These functional groups suggest that this compound could have interesting chemical properties .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the isocyanate group could undergo reactions with nucleophiles, leading to products such as ureas or amines .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. These properties include melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Late-Stage Difluoromethylation in Drug Development
This compound is utilized in late-stage difluoromethylation, a process crucial for the development of pharmaceuticals. It involves the introduction of a difluoromethyl group into organic molecules, enhancing their metabolic stability and bioavailability . This technique is particularly valuable in the final stages of drug synthesis, allowing for the fine-tuning of pharmacokinetic properties.
Targeted Protein Modification
Researchers have explored the use of this compound for site-selective protein modification. The isocyanato group reacts with amino groups on proteins, enabling the precise attachment of the difluoromethoxy moiety. This has implications for the development of protein-based therapeutics and biomarkers .
Inhibitory Effects on TGF-β1-Induced Fibrosis
Scientific studies have investigated derivatives of this compound for their inhibitory effects on TGF-β1-induced epithelial–mesenchymal transformation (EMT), which is a key factor in the development of fibrosis. This research holds promise for treating diseases like idiopathic pulmonary fibrosis .
Fluorination Reagent in PET Imaging
The difluoromethoxy group is significant in positron emission tomography (PET) imaging. Compounds containing this moiety can be used as reagents for the introduction of ^18F, a radioactive isotope used in PET scans to visualize and quantify physiological processes .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(difluoromethoxy)-4-isocyanato-2-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO3/c1-14-8-4-6(12-5-13)2-3-7(8)15-9(10)11/h2-4,9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHXDGXYIGDQVDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N=C=O)OC(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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